Cas no 54301-15-4 (Amsacrine hydrochloride)

• Product Name: Amsacrine hydrochloride
• CAS No: 54301-15-4
• MF: C₂₁H₂₀ClN₃O₃S
• MW: 429.91980266571
• MDL: MFCD07799963
• CID: 56569
• PubChem ID: 24278248
• Update Time: 2025-10-31

Amsacrine hydrochloride Chemical and Physical Properties

Names and Identifiers

• amsacrine
• Amsacrine Hydrochloride
• acridinyl anisidide hydrochloride
• AMSA hydrochloride
• CI-880 hydrochloride
• m-AMSA hydrochloride
• N-[4-(acridin-9-ylamino)-3-methoxyphenyl]methanesulfonamide,hydrochloride
• SN-11841 hydrochloride
• 4-(9-Acridinylamino)-N-(methanesulfonyl)-m-anisidine Hydrochloride
• m-AMSA
• M-Amsacrine
• Amsacrine (hydrochloride)
• U66HX4K4CO
• METHANESULFON-M-ANISIDIDE 4'-(9-ACRIDINYLAMINO)-,
• 4'-(9-Acridinylamino)methanesulfon-m-aniside monohydrochloride
• Methanesulfone-m-anisidine-4'-((9-acridinyl)amino) hydrochloride
• Methanesulfon-m-anisidine, 4'-((9-acridinyl)amino)-, hydrochloride
• Methanesulfonyl-
• NCI-C03190
• CAS-54301-15-4
• 54301-15-4
• N-(4-(9-Acridinylamino)-3-methoxyphenyl)-methanesulfonamide monohydrochloride
• N-(4-(9-Acridinylamino)-3-methoxyphenyl)methanesulfonamidemonohydrochloride
• CS-1943
• SR-01000075699-1
• NCGC00260839-01
• NSC-141549
• CCRIS 9342
• SMR000875352
• HY-13551A
• MLS002153376
• Methansulfon-m-aniside, monohydrochloride
• EU-0100154
• METHANESULFONAMIDE, N-(4-(9-ACRIDINYLAMINO)-3-METHOXYPHENYL)-, HYDROCHLORIDE (1:1)
• N-(4-(9-ACRIDINYLAMINO)-3-METHOXYPHENYL)METHANESULFONAMIDE MONOHYDROCHLORIDE
• NSC 141549
• Methanesulfon-m-anisidide, 4'-(9-acridinylamino)-, monohydrochloride
• LP00154
• NSC141549
• n-(4-(acridin-9-ylamino)-3-methoxyphenyl)methanesulfonamide hcl
• Tox21_111212
• SCHEMBL1320825
• A830090
• CCG-221458
• CHEMBL1256655
• A 9809
• DTXCID0017186
• DTXSID2037186
• AKOS030526157
• NCGC00093644-01
• Methanesulfonamide, N-(4-(9-acridinylamino)-3-methoxyphenyl)-, monohydrochloride
• Methanesulfonyl-m-anisidine, 4'-(9-acridinylamino)-, monohydrochloride
• Amsacrine HCl
• Methanesulfone-m-anisidine-4'-[(9-acridinyl)amino] hydrochloride
• AMSACRINE HYDROCHLORIDE [MI]
• s5627
• UNII-U66HX4K4CO
• Tox21_500154
• FT-0658261
• m-AMSA hydrochloride;CI-880 hydrochloride;SN-11841 hydrochloride;acridinyl an
• MFCD07799963
• LS-14847
• AMY33399
• N-[4-(acridin-9-ylamino)-3-methoxyphenyl]methanesulfonamide;hydrochloride
• SR-01000075699
• Amsacrine hydrochloride, >=98% (TLC), powder
• 4'-(Acridin-9-ylamino)-3'-methoxymethanesulfonanilide hydrochloride
• N-(4-(Acridin-9-ylamino)-3-methoxyphenyl)methanesulfonamide hydrochloride
• Q27290741
• 54301-15-4 (HCl)
• N-[4-(acridin-9-ylamino)-3-methoxy-phenyl]methanesulfonamide; hydron; chloride;Amsacrine hydrochloride
• A2777
• GLXC-03289
• G60945
• WDISRLXRMMTXEV-UHFFFAOYSA-N
• N-[4-(9-acridinylamino)-3-methoxyphenyl]-Methanesulfonamide monohydrochloride (9CI); 4'-(Acridin-9-ylamino)-3'-methoxymethanesulfonanilide hydrochloride; AMSA hydrochloride; N-[4-(9-Acridinylamino)-3-methoxyphenyl]methanesulfonamide hydrochloride; NSC 141549; m-AMSA hydrochloride
• Amsacrine hydrochloride

• MDL： MFCD07799963
• Inchi： 1S/C21H19N3O3S.ClH/c1-27-20-13-14(24-28(2,25)26)11-12-19(20)23-21-15-7-3-5-9-17(15)22-18-10-6-4-8-16(18)21;/h3-13,24H,1-2H3,(H,22,23);1H
• InChI Key： WDISRLXRMMTXEV-UHFFFAOYSA-N
• SMILES： Cl.S(C)(NC1C=CC(=C(C=1)OC)NC1C2C=CC=CC=2N=C2C=CC=CC=12)(=O)=O

Computed Properties

• Exact Mass: 429.09100
• Monoisotopic Mass: 429.091
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 601
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 88.7

Experimental Properties

• Color/Form: No data available
• Melting Point: 288°C(lit.)
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: DMSO: 10 mg/mL with heat and sonication
• PSA: 88.70000
• LogP: 6.54050
• Vapor Pressure: No data available

Amsacrine hydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H315,H319,H335
• Warning Statement： P261,P301+P310,P305+P351+P338
• Hazardous Material transportation number：UN 2811
• WGK Germany：3
• Hazard Category Code： R25;R36/37/38
• Safety Instruction： S26-S45
• RTECS：PB1081000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R25; R36/37/38

Additional information on Amsacrine hydrochloride

Amsacrine Hydrochloride (CAS No. 54301-15-4): An Overview of Its Properties, Applications, and Recent Research

Amsacrine hydrochloride (CAS No. 54301-15-4) is a well-known antineoplastic agent that has been extensively studied for its potential in the treatment of various cancers. This compound, also known as M-AMSA or 4'-(9-Acridinylamino)methanesulfonanilide hydrochloride, belongs to the class of acridine derivatives and has shown significant activity against leukemia and lymphoma. In this comprehensive overview, we will delve into the chemical properties, mechanisms of action, clinical applications, and recent research advancements related to Amsacrine hydrochloride.

Chemical Properties and Structure

Amsacrine hydrochloride is a white to off-white crystalline powder with a molecular formula of C₂₃H₂₂N₄O₃S·HCl and a molecular weight of 483.97 g/mol. The compound is highly soluble in water and slightly soluble in ethanol. Its chemical structure features an acridine ring system linked to a methanesulfonanilide moiety, which contributes to its unique pharmacological properties. The acridine ring is known for its intercalation capabilities, allowing the compound to insert itself between DNA base pairs, thereby disrupting DNA replication and transcription processes.

Mechanism of Action

The primary mechanism of action of Amsacrine hydrochloride involves its ability to intercalate into DNA, leading to the stabilization of topoisomerase II-DNA complexes. Topoisomerase II is an essential enzyme involved in the unwinding and rejoining of DNA strands during replication and transcription. By inhibiting this enzyme, Amsacrine hydrochloride causes DNA damage and ultimately leads to cell death through apoptosis. Additionally, the compound has been shown to induce oxidative stress and disrupt mitochondrial function, further contributing to its antitumor effects.

Clinical Applications

Amsacrine hydrochloride has been primarily used in the treatment of acute myeloid leukemia (AML) and non-Hodgkin's lymphoma (NHL). Clinical trials have demonstrated its efficacy as a single agent or in combination with other chemotherapeutic drugs. One notable study published in the journal Blood reported that Amsacrine hydrochloride, when combined with cytarabine and mitoxantrone, achieved a complete remission rate of 65% in patients with AML. Another study in the Cancer Chemotherapy and Pharmacology journal highlighted its effectiveness in treating refractory NHL, with a response rate of 40%.

Toxicity and Side Effects

Amsacrine hydrochloride is associated with several side effects that need to be carefully managed during treatment. Common adverse reactions include myelosuppression, gastrointestinal disturbances (nausea, vomiting), and hepatotoxicity. Cardiotoxicity is another potential concern, although it is less common compared to other anthracycline-based drugs. Regular monitoring of blood counts and liver function tests is essential to ensure patient safety.

Recent Research Advancements

The ongoing research on Amsacrine hydrochloride continues to uncover new insights into its mechanisms of action and potential applications. A recent study published in the journal Cancer Research investigated the role of microRNAs (miRNAs) in mediating the antitumor effects of Amsacrine hydrochloride. The study found that specific miRNAs were upregulated in response to treatment, leading to enhanced apoptosis and reduced cell proliferation in leukemia cells.

In another study published in the journal Molecular Cancer Therapeutics, researchers explored the combination therapy involving Amsacrine hydrochloride and targeted inhibitors such as tyrosine kinase inhibitors (TKIs). The results showed that this combination significantly enhanced antitumor activity compared to monotherapy, suggesting a promising approach for improving treatment outcomes in resistant cancers.

FUTURE DIRECTIONS AND CONCLUSIONS

The continued exploration of Amsacrine hydrochloride holds significant promise for advancing cancer therapy. Ongoing clinical trials are evaluating its efficacy in combination with novel agents and exploring new delivery methods to enhance its therapeutic index. Additionally, efforts are being made to identify biomarkers that can predict patient response to treatment, thereby personalizing therapy for optimal outcomes.

In conclusion, Amsacrine hydrochloride (CAS No. 54301-15-4) remains an important antineoplastic agent with a well-established role in treating hematological malignancies. Its unique mechanism of action and recent research advancements underscore its potential for further development and application in cancer therapy.